Blumel C glucoside
Blumel C glucoside
Brand Name:
Vulcanchem
CAS No.:
135820-80-3
VCID:
VC0174287
InChI:
InChI=1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3/t11-,13+,14-,15-,16+,17-,18-/m1/s1
SMILES:
CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C
Molecular Formula:
C19H32O7
Molecular Weight:
372.5 g/mol
Blumel C glucoside
CAS No.: 135820-80-3
Main Products
VCID: VC0174287
Molecular Formula: C19H32O7
Molecular Weight: 372.5 g/mol
| CAS No. | 135820-80-3 |
|---|---|
| Product Name | Blumel C glucoside |
| Molecular Formula | C19H32O7 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (4R)-3,5,5-trimethyl-4-[(3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]cyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3/t11-,13+,14-,15-,16+,17-,18-/m1/s1 |
| Standard InChIKey | NYLNHNDMNOPWAZ-ZLEFDVGRSA-N |
| Isomeric SMILES | CC1=CC(=O)CC([C@H]1CC[C@@H](C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C |
| Appearance | Oil |
| Synonyms | 9-hydroxymegastigman-4-en-3-one 9-O-beta-D-glucopyranoside blumenol C glucoside |
| PubChem Compound | 14135395 |
| Last Modified | Nov 11 2021 |
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